Cas no 356055-68-0 (Garcimangosone D)
Garcimangosone D Chemical and Physical Properties
Names and Identifiers
-
- Garcimangosone D
- Methanone, [2-(β-D-glucopyranosyloxy)-4,6-dihydroxyphenyl]phenyl-
- (-)-Garcimangosone D
- [2-(beta-D-Glucopyranosyloxy)-4,6-dihydroxyphenyl]phenyl-methanone
- [2,4-dihydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-phenyl]-phenyl-methanone
- DTXSID001316658
- CHEBI:168069
- [2,4-dihydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-phenylmethanone
- NCGC00384934-01
- 356055-68-0
- GarcimangosoneD
- (2,4-dihydroxy-6-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyphenyl)-phenylmethanone
-
- Inchi: 1S/C19H20O9/c20-8-13-16(24)17(25)18(26)19(28-13)27-12-7-10(21)6-11(22)14(12)15(23)9-4-2-1-3-5-9/h1-7,13,16-22,24-26H,8H2/t13-,16-,17+,18-,19-/m1/s1
- InChI Key: CCXXIROIENJKKR-LQDZTQBFSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC(=CC(=C1C(C1C=CC=CC=1)=O)O)O
Computed Properties
- Exact Mass: 392.11073221g/mol
- Monoisotopic Mass: 392.11073221g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 524
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 157Ų
Experimental Properties
- Density: 1.560±0.06 g/cm3(Predicted)
- Melting Point: 136-138 °C
- Boiling Point: 718.7±60.0 °C(Predicted)
- pka: 7.16±0.40(Predicted)
Garcimangosone D Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | G245400-10mg |
Garcimangosone D |
356055-68-0 | 10mg |
$253.00 | 2023-05-18 | ||
| TRC | G245400-100mg |
Garcimangosone D |
356055-68-0 | 100mg |
$1918.00 | 2023-05-18 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | G245400-10mg |
Garcimangosone D |
356055-68-0 | 10mg |
¥2100.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | G245400-100mg |
Garcimangosone D |
356055-68-0 | 100mg |
¥16800.00 | 2023-09-15 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-490084-10mg |
Garcimangosone D, |
356055-68-0 | 10mg |
¥3234.00 | 2023-09-05 | ||
| TRC | G245400-500mg |
Garcimangosone D |
356055-68-0 | 500mg |
$ 7600.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-490084-10 mg |
Garcimangosone D, |
356055-68-0 | 10mg |
¥3,234.00 | 2023-07-11 |
Garcimangosone D Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on Garcimangosone D
Garcimangosone D (CAS No. 356055-68-0): A Comprehensive Overview
Garcimangosone D (CAS No. 356055-68-0) is a naturally occurring compound derived from the Garcinia mangostana fruit, commonly known as the mangosteen. This compound has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, biosynthesis, pharmacological properties, and recent research advancements of Garcimangosone D.
Chemical Structure and Biosynthesis
Garcimangosone D is a xanthone derivative, a class of compounds characterized by a 9H-xanthen-9-one core structure. The molecular formula of Garcimangosone D is C28H34O8, with a molecular weight of 498.57 g/mol. The compound features multiple hydroxyl and methoxy groups, which contribute to its unique chemical properties and biological activities. The biosynthesis of Garcimangosone D involves a series of enzymatic reactions that transform simple precursors into the complex xanthone structure.
Pharmacological Properties
Garcimangosone D has been extensively studied for its various pharmacological properties, including antioxidant, anti-inflammatory, and anticancer activities. Recent research has highlighted its potential as a natural therapeutic agent for several diseases.
Antioxidant Activity: Garcimangosone D exhibits potent antioxidant properties by scavenging free radicals and inhibiting lipid peroxidation. Studies have shown that it can effectively protect cells from oxidative stress-induced damage, making it a promising candidate for the prevention and treatment of oxidative stress-related disorders such as cardiovascular diseases and neurodegenerative conditions.
Anti-inflammatory Activity: Inflammation is a key factor in the development of many chronic diseases. Research has demonstrated that Garcimangosone D possesses significant anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines and enzymes such as COX-2 and iNOS. These findings suggest its potential use in managing inflammatory conditions like arthritis and inflammatory bowel disease.
Anticancer Activity: The anticancer properties of Garcimangosone D have been extensively investigated in various cancer cell lines. Studies have shown that it can induce apoptosis, inhibit cell proliferation, and disrupt cancer cell signaling pathways. For instance, it has been reported to suppress the growth of human breast cancer cells by downregulating the expression of oncogenes such as c-Myc and Bcl-2.
Clinical Applications and Research Advancements
The potential clinical applications of Garcimangosone D are being actively explored in preclinical and clinical studies. Recent advancements in drug delivery systems have further enhanced its bioavailability and therapeutic efficacy.
Cancer Therapy: Preclinical studies have demonstrated the efficacy of Garcimangosone D-based formulations in inhibiting tumor growth and metastasis. Researchers are currently investigating its potential as an adjuvant therapy in combination with conventional chemotherapy agents to improve treatment outcomes.
Inflammatory Disorders: The anti-inflammatory properties of Garcimangosone D make it a promising candidate for treating inflammatory disorders. Clinical trials are underway to evaluate its safety and efficacy in patients with conditions such as rheumatoid arthritis and Crohn's disease.
Oxidative Stress-Related Diseases: Given its potent antioxidant activity, Garcimangosone D is being explored for its potential in preventing and treating oxidative stress-related diseases. Preclinical studies have shown promising results in models of cardiovascular disease, neurodegeneration, and aging.
Safety Profile and Future Directions
The safety profile of Garcimangosone D is an important consideration for its potential therapeutic applications. To date, no significant adverse effects have been reported in preclinical studies. However, further research is needed to fully understand its long-term safety and potential drug interactions.
In conclusion, Garcimangosone D (CAS No. 356055-68-0) is a promising natural compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, paving the way for its development as a novel therapeutic agent in various medical fields.
356055-68-0 (Garcimangosone D) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)